molecular formula C21H17N3OS B2491072 2-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide CAS No. 873856-60-1

2-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide

Cat. No. B2491072
CAS RN: 873856-60-1
M. Wt: 359.45
InChI Key: CKWKUMFYPAMJKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a part of a class of compounds that exhibit a range of biological activities. Although specific details on this compound are limited, similar compounds have been studied extensively in medicinal chemistry.

Synthesis Analysis

  • The synthesis of related benzothiazole derivatives typically involves the reaction of haloketones with amine precursors in the presence of a base, which might be applicable to the synthesis of this compound as well (Fadda et al., 2013).

Molecular Structure Analysis

  • Benzothiazole derivatives like this compound are characterized by spectroscopic methods, including NMR, IR, and mass spectrometry, to determine their molecular structure (Senthilkumar et al., 2021).

Scientific Research Applications

Synthesis and Biological Activity

  • Diuretic Activity : A related compound, N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide, exhibited significant diuretic activity in in vivo studies (Yar & Ansari, 2009).

  • Antimicrobial Studies : New pyridine derivatives with structural similarities have been synthesized and shown to have antibacterial and antifungal activities. These studies highlight the potential of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

  • Anticancer Evaluation : Compounds with structural similarities have been synthesized and evaluated for their antibacterial, antifungal, and anticancer activities. These studies provide insights into the potential therapeutic applications of such compounds (Senthilkumar, Umarani, & Satheesh, 2021).

Chemical Synthesis and Transformations

  • Synthesis Techniques : Research has been conducted on the synthesis and transformations of related benzothiazole compounds, which could offer insights into the synthesis routes and chemical properties of the compound (El’chaninov, Aleksandrov, & Stepanov, 2018).

  • Structural and Chemical Analysis : Studies on the synthesis and structure-activity relationships of similar compounds, such as N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, provide valuable information on the structural characteristics and potential chemical behaviors of the compound of interest (Ukrainets et al., 2019).

  • Complexation and Extraction Studies : Research on the complexation properties of structurally related compounds, such as N-methyl-N-phenyl-2-(1H-benzimidazol-2-yl)pyridine-6-carboxamide, with trivalent lanthanides, highlights the potential utility of the compound in extraction and complexation processes (Akutsu et al., 2013).

properties

IUPAC Name

2-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H17N3OS/c1-14-8-10-15(11-9-14)13-23-20(25)16-5-4-12-22-19(16)21-24-17-6-2-3-7-18(17)26-21/h2-12H,13H2,1H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CKWKUMFYPAMJKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CNC(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H17N3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

359.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1,3-benzothiazol-2-yl)-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.